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Compound Name:
hydroxybenzoate

Cat. No. B125376

Introduction

Methyl 5-amino-2-hydroxybenzoate is a versatile bifunctional molecule incorporating a
reactive aromatic amine and a salicylic acid ester moiety. This unique combination of functional
groups makes it a valuable intermediate in the synthesis of a variety of organic compounds,
including those with significant biological activity relevant to the agrochemical industry. Its
structural similarity to salicylic acid, a known plant defense signaling molecule, and its
amenability to chemical modification, particularly at the amino group, have made it an attractive
starting material for the development of novel fungicides, herbicides, and insecticides.

This application note provides a detailed exploration of the use of Methyl 5-amino-2-
hydroxybenzoate in the synthesis of agrochemicals, with a focus on the preparation of
salicylanilide-type fungicides. A comprehensive experimental protocol for a representative
synthesis is provided, along with quantitative data on the biological activity of analogous
compounds.

Application in Fungicide Synthesis: Salicylanilide
Analogues

Salicylanilides are a well-established class of fungicides known for their efficacy against a
range of plant pathogenic fungi. The primary mode of action for many salicylanilides involves
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the inhibition of succinate dehydrogenase (SDH), a key enzyme in the mitochondrial respiratory
chain, leading to the disruption of fungal respiration and subsequent cell death.

Methyl 5-amino-2-hydroxybenzoate serves as an excellent precursor for the synthesis of
novel salicylanilide analogues. The amino group can be readily acylated with a variety of
substituted benzoyl chlorides to introduce diverse structural motifs, allowing for the fine-tuning
of the compound's biological activity, spectrum, and physicochemical properties.

A representative synthetic scheme involves the N-acylation of Methyl 5-amino-2-
hydroxybenzoate with a substituted benzoyl chloride to yield the corresponding N-benzoyl
derivative. For the purpose of this application note, we will refer to the synthesized product from
the reaction with 4-chlorobenzoyl chloride as "Fungisalicyl-CI".

Logical Relationship of Synthesis
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Reaction Setup
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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